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Compound of Interest

Compound Name: 5-lodo-2-methylaniline

Cat. No.: B1348545

Technical Guide: 5-lodo-2-methylaniline

An In-depth Overview for Researchers and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties of
5-lodo-2-methylaniline, a key intermediate in various synthetic processes. This document is
intended for researchers, scientists, and professionals involved in drug development and
chemical synthesis.

Core Properties of 5-lodo-2-methylaniline

5-lodo-2-methylaniline, also known as 2-Amino-4-iodotoluene or 5-lodo-o-toluidine, is an
aromatic amine.[1] Its structure, featuring an iodine substituent, makes it a versatile reagent in
organic synthesis.[1][2][3] It is particularly valuable in the production of pharmaceuticals,
agrochemicals, and dyes.[1][2][3]

The quantitative properties of 5-lodo-2-methylaniline are summarized in the table below for
easy reference.
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Property Value

Molecular Formula C7HsIN[1]

Linear Formula ICsH3(CH3)NHz[4][5]

Molecular Weight 233.05 g/mol [1][2][3]1[4]

CAS Number 83863-36-6[1][4][5]

Melting Point 48-52 °C[1][2][4][5]

Boiling Point 273 °C at 760 mmHg[1][2][4][5]

Light yellow to brown to dark green powder or

Appearance
crystal[1][2][3]

Purity >97%[4][5]

Experimental Protocols

Detailed experimental protocols for 5-lodo-2-methylaniline are highly specific to the reaction
in which it is being used. As a chemical intermediate, it can be a starting material or a building
block in a multi-step synthesis. The precise experimental conditions, including solvents,
catalysts, temperature, and reaction time, will vary depending on the target molecule.
Researchers should consult specialized synthetic organic chemistry literature for protocols
relevant to their specific application.

Biological Activity and Signaling Pathways

As a chemical reagent and building block, 5-lodo-2-methylaniline is not typically associated
with direct biological activity or specific signaling pathways. Its primary role in a drug
development context is as a component in the synthesis of more complex, biologically active
molecules.[1][2] The final pharmaceutical product may have a specific signaling pathway, but
this is not an intrinsic property of the 5-lodo-2-methylaniline intermediate itself.

General Experimental Workflow

The following diagram illustrates a general workflow for a chemical synthesis reaction involving
an intermediate like 5-lodo-2-methylaniline. This represents a logical progression from
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Caption: General workflow for a chemical synthesis experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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